Cas no 2228640-97-7 (methyl 4-amino-3-{bicyclo2.2.1hept-5-en-2-yl}butanoate)

• Product Name: methyl 4-amino-3-{bicyclo2.2.1hept-5-en-2-yl}butanoate
• CAS No: 2228640-97-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5899470
• PubChem ID: 165690965
• Update Time: 2025-10-31

methyl 4-amino-3-{bicyclo2.2.1hept-5-en-2-yl}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-{bicyclo2.2.1hept-5-en-2-yl}butanoate
• 2228640-97-7
• EN300-1825465
• methyl 4-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}butanoate

• Inchi： 1S/C12H19NO2/c1-15-12(14)6-10(7-13)11-5-8-2-3-9(11)4-8/h2-3,8-11H,4-7,13H2,1H3
• InChI Key： KQNXYIVTJJPTMA-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CN)C1CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-amino-3-{bicyclo2.2.1hept-5-en-2-yl}butanoate

Research Briefing on Methyl 4-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}butanoate (CAS: 2228640-97-7)

Methyl 4-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}butanoate (CAS: 2228640-97-7) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of complex bioactive molecules. The bicyclo[2.2.1]heptene scaffold, a key structural feature of this compound, is known to impart rigidity and conformational constraints, which are highly desirable in the design of enzyme inhibitors and receptor modulators. Researchers have successfully utilized this scaffold to develop novel analogs with enhanced pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, methyl 4-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}butanoate was employed as a precursor for the synthesis of potent gamma-aminobutyric acid (GABA) receptor agonists. The study demonstrated that derivatives of this compound exhibited high binding affinity and selectivity for GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as epilepsy and anxiety.

Another area of interest is the compound's potential as a building block for peptide mimetics. A recent preprint on bioRxiv detailed the use of methyl 4-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}butanoate in the construction of constrained peptidomimetics, which showed improved proteolytic stability and cell permeability compared to their linear counterparts. These findings open new avenues for the development of peptide-based therapeutics.

From a synthetic chemistry perspective, advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of this compound. A 2022 publication in Organic Letters described a novel palladium-catalyzed asymmetric allylic alkylation strategy that achieved high enantioselectivity (up to 98% ee) for the synthesis of methyl 4-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}butanoate derivatives. This methodological breakthrough is expected to facilitate further structure-activity relationship studies.

Despite these promising developments, challenges remain in optimizing the compound's physicochemical properties and in vivo performance. Current research efforts are focused on addressing issues such as metabolic stability and oral bioavailability through systematic structural modifications. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore the full therapeutic potential of this compound class.

In conclusion, methyl 4-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}butanoate represents a valuable chemical entity with diverse applications in medicinal chemistry. Ongoing research continues to uncover new opportunities for this compound in drug discovery, particularly in the areas of central nervous system disorders and peptide-based therapeutics. Future studies will likely focus on translational aspects to bridge the gap between bench research and clinical applications.